![molecular formula C21H23N3O3S B2386665 3,5-dimethoxy-N-(2-((5-(p-tolyl)-1H-imidazol-2-yl)thio)ethyl)benzamide CAS No. 897454-75-0](/img/structure/B2386665.png)
3,5-dimethoxy-N-(2-((5-(p-tolyl)-1H-imidazol-2-yl)thio)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,5-dimethoxy-N-(2-((5-(p-tolyl)-1H-imidazol-2-yl)thio)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, which make it an ideal candidate for scientific research.
Scientific Research Applications
Synthesis and Characterization
Several studies focus on synthesizing and characterizing compounds with structures similar to the query compound, highlighting methods to obtain derivatives with potential biological or chemical properties. For instance, Balewski and Kornicka (2021) discuss the synthesis of a guanidine derivative through a reaction involving related chemical structures, emphasizing the importance of such compounds in further research and potential applications in medicinal chemistry (Balewski & Kornicka, 2021).
Cardiac Electrophysiological Activity
Research by Morgan et al. (1990) explores the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, demonstrating their potency as selective class III agents. This suggests that compounds with the imidazolyl moiety can be explored for their potential in cardiac therapies (Morgan et al., 1990).
Antimicrobial Evaluation
Another area of research involves the synthesis and evaluation of compounds for antimicrobial properties. Spoorthy et al. (2021) and Talupur et al. (2021) both conducted studies on derivatives with structural similarities, emphasizing their antimicrobial activity and potential as therapeutic agents (Spoorthy et al., 2021); (Talupur et al., 2021).
Biological and Pharmacological Activities
Pothier et al. (2012) discuss the hit-to-lead evolution of a novel chemotype of CRTh2 receptor antagonist, indicating the relevance of such studies in discovering new therapeutic agents. The research on these closely related compounds highlights the continuous search for novel pharmacological activities (Pothier et al., 2012).
Properties
IUPAC Name |
3,5-dimethoxy-N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3S/c1-14-4-6-15(7-5-14)19-13-23-21(24-19)28-9-8-22-20(25)16-10-17(26-2)12-18(11-16)27-3/h4-7,10-13H,8-9H2,1-3H3,(H,22,25)(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAFNKZJAFVYECN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2)SCCNC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.